Cas no 41148-71-4 (6-Quinolinamine,1,2-dihydro-2,2,4-trimethyl-N-phenyl-, hydrochloride (1:1))

• Product Name: 6-Quinolinamine,1,2-dihydro-2,2,4-trimethyl-N-phenyl-, hydrochloride (1:1)
• CAS No: 41148-71-4
• MF: C₁₈H₂₁ClN₂
• MW: 300.825743436813
• CID: 332409
• PubChem ID: 24192226
• Update Time: 2025-04-19

6-Quinolinamine,1,2-dihydro-2,2,4-trimethyl-N-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine,1,2-dihydro-2,2,4-trimethyl-N-phenyl-, hydrochloride (1:1)
• 2,2,4-trimethyl-N-phenyl-1H-quinolin-6-amine,hydrochloride
• NSC135061
• NSC-135061
• 41148-71-4
• 2,2,4-Trimethyl-N-phenyl-1,2-dihydroquinolin-6-amine--hydrogen chloride (1/1)
• DTXSID90638134

• Inchi： 1S/C18H20N2.ClH/c1-13-12-18(2,3)20-17-10-9-15(11-16(13)17)19-14-7-5-4-6-8-14;/h4-12,19-20H,1-3H3;1H
• InChI Key： YIHJBJRKQGCQCB-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC(=CC=2C(C)=CC1(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.139
• Monoisotopic Mass: 300.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Density: 1.065
• Boiling Point: 412.1°C at 760 mmHg
• Flash Point: 251.6°C
• Refractive Index: 1.599
• PSA: 24.06000
• LogP: 6.05060